Cas no 835626-77-2 (1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-)

• Product Name: 1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-
• CAS No: 835626-77-2
• MF: C₁₆H₁₈O₂S
• MW: 274.377923488617
• CID: 669123
• PubChem ID: 12185025
• Update Time: 2025-04-19

1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-
• (1R)-1-[2-(4-methylphenyl)sulfanylphenyl]propane-1,3-diol
• 835626-77-2
• DTXSID10479602

• Inchi： 1S/C16H18O2S/c1-12-6-8-13(9-7-12)19-16-5-3-2-4-14(16)15(18)10-11-17/h2-9,15,17-18H,10-11H2,1H3/t15-/m1/s1
• InChI Key： YMJBPLUXOIPZQK-OAHLLOKOSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC=CC=1[C@@H](CCO)O

Computed Properties

• Exact Mass: 274.10275099g/mol
• Monoisotopic Mass: 274.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.8Ų